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Compound of Interest

Compound Name: Direct Violet 1
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For researchers, scientists, and drug development professionals, the selection of appropriate

dyes and stains is critical for ensuring the accuracy, reproducibility, and longevity of

experimental results. In textile applications and biological staining, the fastness properties of a

dye—its ability to resist fading or running—are paramount. This guide provides a comparative

analysis of the fastness properties of Direct Violet 1 and several other commercially available

direct violet dyes.

This report details the relative performance of these dyes in terms of light, wash, and crocking

fastness, supported by standardized testing data. Experimental protocols for these key

evaluations are also provided to aid in the replication and validation of these findings.

Quantitative Comparison of Fastness Properties
The fastness properties of direct dyes are critical indicators of their performance and durability.

The following table summarizes the light, wash, and rubbing (crocking) fastness of Direct
Violet 1 and its alternatives, based on ISO and AATCC standards. The ratings are based on a

scale of 1 to 8 for light fastness (where 8 indicates the highest fastness) and 1 to 5 for wash

and rubbing fastness (where 5 indicates the highest fastness).
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Dye C.I. Name
Light
Fastness
(ISO)

Wash
Fastness
(ISO -
Fading)

Wash
Fastness
(ISO -
Staining)

Rubbing
Fastness
(Dry)

Rubbing
Fastness
(Wet)

Direct

Violet 1
22570 3 2-3 2-3 4 3

Direct

Violet 9
27885 2 1-2 1-2 4-5 3

Direct

Violet 35
27915 2 1-2 - 4 3

Direct

Violet 51
27905 3-4 1-2 - 4 3

Direct

Violet 66
29120 6-7 1-2 2 4 3

Experimental Protocols
The data presented in this guide is based on standardized testing methodologies to ensure

consistency and comparability. The following are summaries of the key experimental protocols

used to assess the fastness properties of the direct violet dyes.

Light Fastness Testing (ISO 105-B02)
This method is designed to determine the resistance of the color of textiles to the action of an

artificial light source representative of natural daylight (D65).

Specimen Preparation: A specimen of the dyed textile is prepared according to the

standard's specifications.

Exposure: The specimen is exposed to a xenon arc lamp under controlled conditions of

temperature and humidity.[1][2] A set of blue wool references with known light fastness (rated

1 to 8) are exposed simultaneously.[3][4]
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Evaluation: The change in color of the test specimen is assessed by comparing it with the

change in the blue wool references.[3] The light fastness rating corresponds to the blue wool

reference that shows a similar degree of fading.[4]

Wash Fastness Testing (ISO 105-C10)
This method assesses the resistance of the color of textiles to washing with soap or soap and

soda.

Composite Specimen Preparation: A specimen of the dyed textile is stitched together with a

specified adjacent fabric (e.g., cotton, wool).

Washing Procedure: The composite specimen is mechanically agitated in a soap or soap

and soda solution under controlled conditions of time and temperature in a suitable

apparatus.[5][6]

Rinsing and Drying: The specimen is rinsed and dried according to the standard's

specifications.[6]

Evaluation: The change in color of the dyed specimen (fading) and the degree of staining on

the adjacent fabric are evaluated using grey scales.[5][6]

Crocking (Rubbing) Fastness Testing (ISO 105-X12)
This test determines the amount of color transferred from the surface of a colored textile

material to other surfaces by rubbing.

Specimen Preparation: A specimen of the dyed textile is mounted on the base of a

crockmeter.[7]

Rubbing Procedure: A standard white cotton cloth is fixed to the rubbing finger of the

crockmeter and is passed back and forth over the test specimen for a specified number of

cycles with a defined pressure.[8][9][10] This is performed under both dry and wet conditions.

[8][10]

Evaluation: The degree of staining on the white cotton cloth is assessed using the grey scale

for staining.[7]
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Logical Workflow for Dye Selection
The selection of an appropriate direct violet dye often involves a trade-off between various

fastness properties and other factors such as cost and shade. The following diagram illustrates

a simplified decision-making workflow for selecting a direct dye based on fastness

requirements.
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Define Application Requirements

High Light Fastness Required?

Consider Direct Violet 66

Yes

Moderate Light Fastness Acceptable?

No

Evaluate Wash & Rubbing Fastness

Consider Direct Violet 1 or 51

Yes

Poor Light Fastness Tolerable?

No

Consider Direct Violet 9 or 35

Yes

Re-evaluate Requirements

No

Select Optimal Dye

Click to download full resolution via product page

Workflow for selecting a direct violet dye.

Concluding Remarks
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The choice of a direct violet dye is highly dependent on the specific application and the

required fastness properties. For applications demanding high light fastness, Direct Violet 66 is

a superior choice. Where moderate light fastness is acceptable, Direct Violet 1 and Direct

Violet 51 offer a balance of properties. In contrast, Direct Violet 9 and Direct Violet 35 exhibit

lower light fastness, which may be suitable for applications where light exposure is minimal. It

is important to note that while there are variations in light fastness, the wash and wet rubbing

fastness of the compared direct violet dyes are generally moderate to poor. For applications

requiring high wash and rubbing fastness, other classes of dyes, such as reactive or vat dyes,

may be more appropriate. Researchers and professionals are encouraged to consider these

comparative data and experimental protocols when selecting a direct violet dye to ensure the

desired performance and longevity of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Comparative Analysis of the Fastness Properties of
Direct Violet Dyes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15568027#comparative-fastness-properties-of-direct-
violet-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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